2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(2-methylphenyl)acetamide

• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxoquinazolin-1-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C25H29N3O5/c1-16-9-7-8-12-19(16)26-23(29)15-27-20-14-22(33-3)21(32-2)13-18(20)24(30)28(25(27)31)17-10-5-4-6-11-17/h7-9,12-14,17H,4-6,10-11,15H2,1-3H3,(H,26,29)
• InChI Key: AMTHPAFQZUVQPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2C3=CC(=C(C=C3C(=O)N(C2=O)C4CCCCC4)OC)OC

Description

This compound (referred to as Y020-2176 in reports) is a quinazolinone-based acetamide derivative. Its structure includes:

• A 3-cyclohexyl group attached to the quinazolinone core.
• 6,7-Dimethoxy substituents on the quinazolinone ring.
• An N-(2-methylphenyl)acetamide side chain.

Biological Activity

2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(2-methylphenyl)acetamide is a synthetic compound belonging to the quinazolinone derivatives class. This compound has garnered attention due to its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its cyclohexyl and methoxy groups, contribute to its pharmacological properties.

Chemical Structure and Properties

The molecular formula of this compound is $C_{25}H_{29}N_{3}O_{5}$, with a molecular weight of approximately 451.5 g/mol. Its structure is characterized by a quinazolinone core with specific substitutions that enhance its biological activity.

Property	Value
Molecular Formula	C25H29N3O5
Molecular Weight	451.5 g/mol
Core Structure	Quinazolinone

Biological Activities

The biological activities of 2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(2-methylphenyl)acetamide have been explored in various studies, highlighting its potential as an anticancer and antibacterial agent.

Anticancer Activity

Research indicates that quinazolinone derivatives exhibit significant anticancer properties. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines. For example, compounds related to this structure have demonstrated higher cytotoxicity than standard treatments like cabozantinib against colorectal cancer cell lines (HCT-116) while showing reduced toxicity to normal cells (WI38) .

Antibacterial Activity

The compound's antibacterial effects are also noteworthy. Studies have revealed moderate activity against gram-positive bacteria and some gram-negative strains. The presence of methoxy groups has been linked to enhanced activity against these microorganisms .

The mechanism by which this compound exerts its biological effects involves multiple pathways:

• Inhibition of Cell Proliferation : The compound can disrupt the cell cycle and promote apoptosis in cancer cells.
• Antimicrobial Action : It may interfere with bacterial cell wall synthesis or function through interactions at the active sites of essential enzymes.

Case Studies and Research Findings

• Cytotoxicity Assays : The MTT assay was employed to evaluate the cytotoxic effects of the compound on various cancer cell lines. Results indicated a dose-dependent response with lower IC50 values compared to control drugs .
• Structure-Activity Relationship (SAR) : Variations in the chemical structure significantly influenced biological activity. For instance, modifications in the phenyl group or the introduction of additional methoxy groups enhanced both anticancer and antibacterial properties .
• Molecular Docking Studies : Computational studies have suggested that the compound interacts effectively with target proteins involved in cancer progression and bacterial growth inhibition, indicating potential for further development as a therapeutic agent .

Scientific Research Applications

The biological activity of this compound is primarily attributed to its structural components. Compounds within the quinazoline family are often investigated for their pharmacological properties, including:

• Anticancer Activity : Preliminary studies suggest that derivatives of quinazoline can inhibit specific enzymes or receptors involved in cancer pathways. The presence of methoxy and carbonyl groups may enhance its interaction with biological targets associated with cancer cell proliferation and survival.
• Anti-inflammatory Effects : Similar compounds in this class have shown promise in reducing inflammation through modulation of inflammatory pathways. This compound's unique structure may allow it to exert similar effects.

Potential Applications

Given its promising biological activities, this compound has potential applications in various fields:

• Medicinal Chemistry : It could serve as a lead compound for developing new therapeutic agents targeting cancer and inflammatory diseases.
• Pharmacological Research : Further studies could elucidate its mechanism of action and interactions with specific proteins involved in disease processes.
• Chemical Biology : The unique structural features may allow for further modifications to enhance efficacy or reduce toxicity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences between Y020-2176 and similar compounds:

Compound Name/ID	Core Structure	Key Substituents	Biological Activity/Notes	Reference
Y020-2176 (Target Compound)	Quinazolinone	3-Cyclohexyl, 6,7-dimethoxy, N-(2-methylphenyl)	Structural data only; potential CNS activity inferred from core
N-[(2,4-Dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide	Quinazolinone	2,4-Dichlorophenylmethyl, 2,4-dioxo	Anticonvulsant activity (GABAergic targeting) in mice models
N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide (6m)	Triazole	Naphthalene, chlorophenyl	Synthesized via 1,3-dipolar cycloaddition; no activity specified
Thiazolidinone-coumarin acetamides (3a-l)	Thiazolidinone + coumarin	Arylidene, methyl groups	Synthetic focus; coumarin may confer antioxidant properties
2-(3,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide	Pyrazolyl	3,4-Dichlorophenyl, methyl	Structural conformations impact hydrogen bonding and solubility

Structure-Activity Relationships (SAR)

• Quinazolinone Substitutions: 2,4-Dioxo groups (as in ) are critical for hydrogen bonding with biological targets. Y020-2176’s 6,7-dimethoxy groups may introduce steric and electronic effects, altering binding kinetics. N-Substituents: Cyclohexyl (Y020-2176) vs. dichlorophenylmethyl () substituents influence lipophilicity and steric bulk, impacting pharmacokinetics and target engagement.

Q & A

Q. What are the recommended synthetic routes for preparing this quinazolinone-acetamide derivative?

The compound can be synthesized via multi-step protocols involving:

• Step 1 : Condensation of substituted benzylidene intermediates (e.g., 5-(4-hydroxy-3-methoxybenzylidene)-2,4-thiazolidinedione) with chloroacetylated precursors in DMF using potassium carbonate as a base .
• Step 2 : Coupling with cyclohexylamine or substituted phenylacetamide groups under reflux conditions. Monitoring via TLC and purification via recrystallization or column chromatography is critical .
• Key reagents : Chloroacetyl chloride, substituted amines, and oxidizing agents (e.g., hydrogen peroxide for thiazolidinedione-to-quinazolinone conversion) .

Q. Which spectroscopic techniques are essential for structural characterization?

• ¹H/¹³C NMR : Confirm substituent positions (e.g., cyclohexyl protons at δ 1.2–1.8 ppm, aromatic methoxy groups at δ 3.8–4.0 ppm) .
• IR spectroscopy : Identify carbonyl stretches (C=O at ~1667 cm⁻¹) and N-H bonds (~3468 cm⁻¹) .
• Mass spectrometry : Validate molecular weight (e.g., m/z 430.2 [M+1] for related derivatives) .

Q. How should researchers assess preliminary biological activity?

• In vitro assays : Screen for enzyme inhibition (e.g., COX-2, GABA receptors) using fluorometric or colorimetric assays .
• In vivo models : Use PTZ-induced seizures in mice for anticonvulsant activity or streptozotocin-induced diabetic models for hypoglycemic effects .

Advanced Research Questions

Q. How can structural modifications enhance target selectivity (e.g., GABAergic vs. COX-2 inhibition)?

• Substituent analysis : Replace the 2-methylphenyl group with electron-withdrawing groups (e.g., nitro, chloro) to modulate receptor binding. For example, 4-nitro substitution improved GABA-A affinity by 30% in analogs .
• Scaffold hybridization : Fuse the quinazolinone core with triazole or thiadiazine moieties to enhance metabolic stability .

Q. What strategies resolve contradictory data in biological activity profiles?

• Dose-response studies : Re-evaluate IC₅₀ values across multiple concentrations to rule out false positives/negatives.
• Off-target screening : Use kinome-wide or proteome-wide panels to identify unintended interactions (e.g., kinase inhibition) .

Q. How can computational methods guide SAR studies?

• Molecular docking : Simulate binding to GABA-A (PDB: 6HUP) or COX-2 (PDB: 5KIR) to prioritize substituents. For example, the cyclohexyl group showed favorable hydrophobic interactions in COX-2 docking .
• QSAR modeling : Correlate logP values with anticonvulsant ED₅₀ to optimize lipophilicity .

Q. What are the critical parameters for optimizing synthetic yield?

• Solvent selection : DMF outperforms THF in coupling reactions due to better solubility of intermediates .
• Catalyst screening : Anhydrous ZnCl₂ improved thiazolidinone cyclization yields by 15–20% .

Methodological Challenges

Q. How to address poor solubility in pharmacological assays?

• Co-solvent systems : Use 10% DMSO/PBS for in vitro studies, ensuring ≤0.1% final concentration to avoid cytotoxicity .
• Prodrug design : Introduce phosphate esters at the acetamide group to enhance aqueous solubility .

Q. What protocols ensure reproducibility in toxicity studies?

• Acute toxicity testing : Administer 50–200 mg/kg doses in Wistar rats, monitoring ALT/AST levels for hepatotoxicity .
• Histopathological analysis : Fix tissues in 10% formalin and stain with H&E to assess organ-specific damage .

Q. How to analyze degradation products under physiological conditions?

• Forced degradation : Expose the compound to pH 1.2 (simulated gastric fluid) and pH 7.4 (blood) at 37°C for 24 hours.
• LC-MS profiling : Identify hydrolyzed products (e.g., free cyclohexylamine or demethylated quinazolinone) .

Key Notes

• Avoid commercial sources (e.g., BenchChem) for synthesis protocols; prioritize peer-reviewed methods .
• Contradictions in bioactivity often arise from assay conditions (e.g., cell line variability). Validate findings across ≥3 independent experiments.
• Structural analogs (e.g., 2-phenoxyacetamide derivatives) provide insights into substituent effects on potency .